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Compound of Interest

Compound Name: 2-Methylcyclooctanone

Cat. No.: B075978

Physical Properties of 2-Methylcyclooctanone: A
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the known physical properties of 2-
Methylcyclooctanone, with a specific focus on its boiling point and density. Due to the limited
availability of experimentally determined data for this specific compound, this guide also
presents information on related compounds and general experimental methodologies for
determining these key physical characteristics.

Core Physical Properties

Precise, experimentally verified data for the boiling point and density of 2-
Methylcyclooctanone are not readily available in publicly accessible literature. While
computational models provide estimates, these theoretical values should be used with caution
and are awaiting experimental validation.
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Physical Property Value Source

No definitive experimental data
Boiling Point available. Predicted values N/A

vary significantly.

No experimental data

Density ) N/A

available.
Molecular Formula CoH160 --INVALID-LINK--
Molecular Weight 140.22 g/mol --INVALID-LINK--

Experimental Protocols for Physical Property
Determination

While specific experimental protocols for 2-Methylcyclooctanone are not documented, the
following are standard and widely accepted methods for determining the boiling point and
density of liquid organic compounds.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For a compound like 2-Methylcyclooctanone, which is expected to have a relatively
high boiling point, several methods can be employed:

o Simple Distillation: This is a common and accurate method when a sufficient quantity of the
substance (typically >5 mL) is available. The liquid is heated in a distillation apparatus, and
the temperature at which the vapor condenses and is collected is recorded as the boiling
point. It is crucial that the thermometer bulb is positioned correctly in the vapor path to obtain
an accurate reading.

e Thiele Tube Method: This micro-method is suitable when only a small sample is available. A
small amount of the liquid is placed in a fusion tube along with an inverted capillary tube. The
assembly is heated in a Thiele tube containing a high-boiling point oil. As the sample is
heated, a stream of bubbles will emerge from the capillary tube. The heat is then removed,
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and the temperature at which the liquid is drawn back into the capillary tube upon cooling is
recorded as the boiling point.

Density Determination

Density is a fundamental physical property defined as mass per unit volume. For a liquid
organic compound, the following methods are standard:

e Using a Graduated Cylinder and Balance: A straightforward method involves measuring a
known volume of the liquid in a graduated cylinder and then determining its mass using an
analytical balance. The density is then calculated by dividing the mass by the volume. The
accuracy of this method is dependent on the precision of the volumetric glassware and the
balance.

e Pycnometer Method: A pycnometer, or specific gravity bottle, is a flask of a known volume.
The pycnometer is weighed empty, then filled with the liquid, and weighed again. The mass
of the liquid is determined by subtraction. The density is then calculated by dividing the mass
of the liquid by the known volume of the pycnometer. This method can yield very accurate
results, especially when the temperature is carefully controlled.

Logical Workflow for Synthesis

As no specific signaling pathways involving 2-Methylcyclooctanone are documented in
scientific literature, a representative logical workflow for its synthesis is presented below. The
alkylation of a cyclic ketone is a fundamental transformation in organic synthesis.
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Caption: General workflow for the synthesis of 2-Methylcyclooctanone via enolate alkylation.
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 To cite this document: BenchChem. [Physical properties of 2-Methylcyclooctanone (boiling
point, density)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b075978#physical-properties-of-2-
methylcyclooctanone-boiling-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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